2-Pyrrolidinone, 3-hydroxy-5-(1-methylethoxy)-1-(phenylsulfonyl)-, trans-
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Description
- The compound’s systematic name indicates its stereochemistry (trans- configuration) and substituents (hydroxy, methylethoxy, and phenylsulfonyl groups).
- It is used in various scientific and industrial applications due to its unique properties.
2-Pyrrolidinone, 3-hydroxy-5-(1-methylethoxy)-1-(phenylsulfonyl)-, trans-: is a chemical compound with a complex structure. It belongs to the class of pyrrolidinones, which are cyclic amides containing a pyrrolidine ring.
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Properties
CAS No. |
120256-73-7 |
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Molecular Formula |
C13H17NO5S |
Molecular Weight |
299.34 g/mol |
IUPAC Name |
(3R,5R)-1-(benzenesulfonyl)-3-hydroxy-5-propan-2-yloxypyrrolidin-2-one |
InChI |
InChI=1S/C13H17NO5S/c1-9(2)19-12-8-11(15)13(16)14(12)20(17,18)10-6-4-3-5-7-10/h3-7,9,11-12,15H,8H2,1-2H3/t11-,12-/m1/s1 |
InChI Key |
CHFYPZGPEFWXLA-VXGBXAGGSA-N |
Isomeric SMILES |
CC(C)O[C@@H]1C[C@H](C(=O)N1S(=O)(=O)C2=CC=CC=C2)O |
Canonical SMILES |
CC(C)OC1CC(C(=O)N1S(=O)(=O)C2=CC=CC=C2)O |
Origin of Product |
United States |
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